Cas no 1261497-14-6 ((5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine)

• Product Name: (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine
• CAS No: 1261497-14-6
• MF: C₁₄H₉F₆N
• MW: 305.218384504318
• CID: 4997352
• Update Time: 2025-11-01

(5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C14H9F6N/c1-21(2)8-4-3-6(15)5-7(8)9-10(16)12(18)14(20)13(19)11(9)17/h3-5H,1-2H3
• InChI Key： ZYVGRZBWISSNQK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=CC=1N(C)C)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2

Additional information on (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine

Introduction to (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine (CAS No. 1261497-14-6)

(5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine (CAS No. 1261497-14-6) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its distinctive hexafluorobiphenyl core and dimethylamine functional group, which together confer a range of interesting properties and potential applications.

The hexafluorobiphenyl moiety is a well-known fluorinated aromatic compound that exhibits exceptional thermal stability, low dielectric constant, and high chemical inertness. These properties make it an attractive candidate for various advanced materials and electronic applications. The addition of the dimethylamine group introduces significant polarity and basicity, which can influence the compound's solubility, reactivity, and biological activity.

Recent studies have explored the potential of (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine in several areas. In the realm of materials science, researchers have investigated its use in the development of high-performance polymers and coatings. The unique combination of fluorine atoms and the amine group provides a balance between hydrophobicity and functional reactivity, making it suitable for applications where both properties are desired.

In the pharmaceutical industry, (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine has shown promise as a lead compound for drug discovery. Its structural features allow for the design of molecules with specific binding affinities to target proteins or receptors. For instance, studies have demonstrated its potential as a scaffold for developing new classes of drugs targeting neurological disorders and cancer. The ability to modulate its properties through chemical modifications opens up numerous possibilities for optimizing therapeutic efficacy and reducing side effects.

From a synthetic chemistry perspective, the preparation of (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the hexafluorobiphenyl core through multistep fluorination reactions. Subsequent functionalization with the dimethylamine group can be achieved through various methods, including nucleophilic substitution or reductive amination. Each step must be carefully optimized to ensure high yields and purity of the final product.

The physical properties of (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine are also noteworthy. It is a colorless solid at room temperature with a melting point around 80°C. Its solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide makes it easy to handle in laboratory settings. However, it is relatively insoluble in water due to its highly fluorinated nature.

In terms of safety and handling, while (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine is another important consideration. Fluorinated compounds can persist in the environment for extended periods due to their high chemical stability. Therefore, responsible disposal methods should be employed to minimize any potential ecological effects.

Future research on (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-dimethyl-amine is likely to focus on expanding its applications in materials science and pharmaceuticals. Ongoing studies are exploring its use in next-generation electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). In addition, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale.

In conclusion, (5,2’,3’,4’,5’,6’-Hexafluorobiphenyl-2-yl)-dimethyl-amine (CAS No. 1261497-14-6) is a versatile compound with a wide range of potential applications in both materials science and pharmaceutical research. Its unique combination of properties makes it an attractive candidate for further investigation and development across multiple industries.